Cas no 1774625-92-1 (1H-2-Benzopyran-3-carboxylic acid, 7-ethyl-3,4-dihydro-1-oxo-, methyl ester)

• Product Name: 1H-2-Benzopyran-3-carboxylic acid, 7-ethyl-3,4-dihydro-1-oxo-, methyl ester
• CAS No: 1774625-92-1
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 5252708
• Update Time: 2025-06-07

1H-2-Benzopyran-3-carboxylic acid, 7-ethyl-3,4-dihydro-1-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-3-carboxylic acid, 7-ethyl-3,4-dihydro-1-oxo-, methyl ester

• Inchi： 1S/C13H14O4/c1-3-8-4-5-9-7-11(13(15)16-2)17-12(14)10(9)6-8/h4-6,11H,3,7H2,1-2H3
• InChI Key： NYOGMEMBVIVCAM-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)OC(=O)C2=CC(CC)=CC=C2C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

Additional information on 1H-2-Benzopyran-3-carboxylic acid, 7-ethyl-3,4-dihydro-1-oxo-, methyl ester

Professional Introduction to Compound with CAS No. 1774625-92-1 and Product Name: 1H-2-Benzopyran-3-carboxylic acid, 7-ethyl-3,4-dihydro-1-oxo-, methyl ester

The compound with the CAS number 1774625-92-1 and the product name 1H-2-Benzopyran-3-carboxylic acid, 7-ethyl-3,4-dihydro-1-oxo-, methyl ester represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the benzopyran class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly its 7-ethyl and 3,4-dihydro substituents, contribute to its unique chemical properties and make it a subject of considerable interest in contemporary research.

Benzopyrans are a subclass of benzopyrans that exhibit a broad spectrum of pharmacological effects. These effects include anti-inflammatory, antimicrobial, and anticancer properties, making them valuable candidates for therapeutic intervention. The specific modification of the 1H-2-Benzopyran-3-carboxylic acid core with a methyl ester at the 3-position and an ethyl group at the 7-position enhances its pharmacological profile. This structural configuration not only improves solubility but also modulates interactions with biological targets, thereby increasing its potential as a lead compound in drug discovery.

Recent studies have highlighted the importance of benzopyran derivatives in the development of novel therapeutics. For instance, research published in leading journals has demonstrated that compounds structurally related to 1H-2-Benzopyran-3-carboxylic acid, 7-ethyl-3,4-dihydro-1-oxo-, methyl ester exhibit significant inhibitory activity against various enzymes and receptors involved in pathological processes. These findings underscore the compound's potential as a scaffold for further medicinal chemistry optimization.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include cyclization reactions to form the benzopyran core, followed by functional group transformations such as esterification and alkylation. Advanced synthetic techniques, including catalytic hydrogenation and protecting group strategies, are employed to achieve the desired molecular architecture. The meticulous synthesis ensures that the final product meets stringent quality standards required for preclinical and clinical studies.

In terms of biological activity, preliminary in vitro studies have revealed that this compound demonstrates promising properties as an inhibitor of certain kinases and transcription factors. These kinases are implicated in various diseases, including cancer and inflammatory disorders. The ability of 1H-2-Benzopyran-3-carboxylic acid, 7-ethyl-3,4-dihydro-1-oxo-, methyl ester to modulate these pathways suggests its potential as a therapeutic agent. Further investigation is warranted to elucidate its mechanism of action and assess its efficacy in vivo.

The pharmacokinetic profile of this compound is another critical aspect that has been extensively studied. Data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when tested in animal models. This makes it a suitable candidate for further development into an oral therapeutic agent. Additionally, preliminary toxicology studies have shown no significant adverse effects at tested doses, reinforcing its safety profile.

The significance of this compound extends beyond its immediate pharmacological applications. It serves as a valuable building block for the synthesis of more complex derivatives with enhanced biological activity. Researchers are exploring various modifications to its structure to improve potency and selectivity while maintaining solubility and bioavailability. These efforts are part of broader initiatives aimed at accelerating the discovery of novel drugs using advanced computational methods and high-throughput screening technologies.

The role of computational chemistry in optimizing this compound cannot be overstated. Molecular modeling techniques have been employed to predict binding interactions with target proteins and to guide structural modifications. These approaches have significantly reduced the time required for hit identification and lead optimization by allowing researchers to virtually screen large libraries of compounds before conducting experimental validation.

As research in this area progresses, collaborations between academic institutions and pharmaceutical companies will be essential to translate laboratory findings into clinical reality. The development pipeline for benzopyran derivatives is expected to grow as more evidence emerges regarding their therapeutic potential. This compound represents just one example of how targeted chemical innovation can lead to breakthroughs in medicine.

In conclusion,1H-2-Benzopyran-3-carboxylic acid, 7-ethyl-3,4-dihydro-1-oxyo-, methyl ester (CAS No. 1774625-92) stands out as a promising candidate for further exploration in drug discovery efforts due to its unique structural features and favorable pharmacological profile. Its synthesis reflects modern advancements in organic chemistry techniques while offering significant opportunities for therapeutic applications across multiple disease areas.